Cas no 206659-00-9 (1-Naphthalenesulfonicacid, 8-(phenylamino)-, ammonium salt, hydrate(1:1:?))
206659-00-9 structure
Product Name:1-Naphthalenesulfonicacid, 8-(phenylamino)-, ammonium salt, hydrate(1:1:?)
CAS No:206659-00-9
MF:C16H18N2O4S
MW:334.390122890472
MDL:MFCD07809526
CID:252388
PubChem ID:24852984
Update Time:2025-09-27
1-Naphthalenesulfonicacid, 8-(phenylamino)-, ammonium salt, hydrate(1:1:?) Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenesulfonicacid, 8-(phenylamino)-, ammonium salt, hydrate(1:1:?)
- 8-anilinonaphthalene-1-sulfonic acid,azane,hydrate
- Ammonium 8-(phenylamino)naphthalene-1-sulfonate xhydrate
- 8-Anilino-1-naphthalenesulfonic acid ammonium salt hydrate
- 8-ANILINO-1-NAPHTHALENESULFONIC ACID AMMONIUM SALT HYDRATE, 97
- azanium;8-anilinonaphthalene-1-sulfonate;hydrate
- SB83412
- 206659-00-9
- AMMONIUM 8-(PHENYLAMINO)NAPHTHALENE-1-SULFONATE HYDRATE
-
- MDL: MFCD07809526
- Inchi: 1S/C16H13NO3S.H3N.H2O/c18-21(19,20)15-11-5-7-12-6-4-10-14(16(12)15)17-13-8-2-1-3-9-13;;/h1-11,17H,(H,18,19,20);1H3;1H2
- InChI Key: WCSOAGYLOWUTAG-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C2C=CC=C(C2=1)NC1C=CC=CC=1)(=O)(=O)[O-].O.[NH4+]
Computed Properties
- Exact Mass: 334.09900
- Monoisotopic Mass: 334.09872823g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 439
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 79.6Ų
Experimental Properties
- Color/Form: Crystallization. It is hygroscopic. Sensitive to light.
- Density: Not available
- Melting Point: 242-244 °C (lit.)
- Boiling Point: 582.9℃ at 760mmHg
- Flash Point: 306.3℃
- PSA: 87.25000
- LogP: 5.24350
- Solubility: It shows strong fluorescence in organic solvents, but no fluorescence in aqueous solutions.
- Vapor Pressure: Not available
1-Naphthalenesulfonicacid, 8-(phenylamino)-, ammonium salt, hydrate(1:1:?) Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: S26-S37/39
-
Hazardous Material Identification:
- Risk Phrases:R22; R36/37/38
- Safety Term:S26;S37/39
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Naphthalenesulfonicacid, 8-(phenylamino)-, ammonium salt, hydrate(1:1:?) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A219006296-100g |
Ammonium 8-(phenylamino)naphthalene-1-sulfonate xhydrate |
206659-00-9 | 95% | 100g |
$470.40 | 2023-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A864346-1g |
8-Anilino-1-naphthalenesulfonic acid ammonium salt hydrate |
206659-00-9 | 97% | 1g |
¥86.00 | 2022-09-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A864346-5g |
8-Anilino-1-naphthalenesulfonic acid ammonium salt hydrate |
206659-00-9 | 97% | 5g |
¥278.00 | 2022-09-29 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X65585-5g |
Ammonium 8-(phenylamino)naphthalene-1-sulfonate xhydrate |
206659-00-9 | 97% | 5g |
¥228.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X65585-1g |
Ammonium 8-(phenylamino)naphthalene-1-sulfonate xhydrate |
206659-00-9 | 97% | 1g |
¥68.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA00115-5g |
Ammonium 8-(phenylamino)naphthalene-1-sulfonate xhydrate |
206659-00-9 | 97% | 5g |
¥538.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA00115-250g |
Ammonium 8-(phenylamino)naphthalene-1-sulfonate xhydrate |
206659-00-9 | 97% | 250g |
¥10858.0 | 2024-07-19 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 216909-5G |
1-Naphthalenesulfonicacid, 8-(phenylamino)-, ammonium salt, hydrate(1:1:?) |
206659-00-9 | 5g |
¥512.53 | 2023-12-09 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 216909-250G |
1-Naphthalenesulfonicacid, 8-(phenylamino)-, ammonium salt, hydrate(1:1:?) |
206659-00-9 | 250g |
¥10435.08 | 2023-12-09 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A864346-25g |
8-Anilino-1-naphthalenesulfonic acid ammonium salt hydrate |
206659-00-9 | 97% | 25g |
¥758.00 | 2022-09-29 |
1-Naphthalenesulfonicacid, 8-(phenylamino)-, ammonium salt, hydrate(1:1:?) Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
206659-00-9 (1-Naphthalenesulfonicacid, 8-(phenylamino)-, ammonium salt, hydrate(1:1:?)) Related Products
- 18108-68-4(8-Anilino-1-naphthalenesulfonic Acid Hemimagnesium Salt)
- 42578-38-1(1-Naphthalenesulfonic acid, 8-(phenylamino)-, magnesium salt (1:))
- 4272-77-9(Dansyl Acid)
- 82-76-8(8-Anilino-1-naphthalenesulfonic acid)
- 100085-48-1(Lecithins, bisulfited)
- 1445-19-8(N-Phenyl-1-naphthylamine-8-sulfonic acid sodium salt)
- 129-93-1(1-Naphthalenesulfonicacid, 6,8-bis(phenylamino)-)
- 28836-03-5(8-Anilino-1-naphthalenesulfonic Acid Ammonium Salt)
- 127414-75-9(2-Anthracenesulfonicacid, 9,10-bis(phenylamino)-)
- 60543-22-8(1-Naphthalenesulfonic acid, 8-(phenylamino)-, ammonium salt, hydrate (2:2:1))
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent